Cas no 609-55-2 (2-amino-5-methylbenzene-1-sulfonamide)

• Product Name: 2-amino-5-methylbenzene-1-sulfonamide
• CAS No: 609-55-2
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• MDL: MFCD00800465
• CID: 518808
• PubChem ID: 245584
• Update Time: 2025-10-29

2-amino-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-methylbenzenesulfonamide
• Benzenesulfonamide, 2-amino-5-methyl-
• 2-amino-5-methyl-benzenesulfonamide
• 2-amino-5-methylbenzenesulphonamide
• 5-amino-2-methylbenzenesulfonimide
• BEN114
• Benzenesulfonamide,2-amino-5-methyl
• 2-amino-5-methylbenzene-1-sulfonamide
• G82892
• GKTVIFGJASUBGA-UHFFFAOYSA-N
• DTXSID60288807
• Z1198155188
• DB-049995
• Toluidinsulfamid
• 609-55-2
• 2-amino-5-methyl-benzensulfonamide
• AKOS006271435
• 2-Amino-5-Methyl Benzenesulfonamide
• NSC57677
• EN300-275838
• 4-TOLUIDINE-2-SULFONAMIDE
• J-507963
• SCHEMBL1522533
• CS-0244344
• NSC-57677

• MDL： MFCD00800465
• Inchi： 1S/C7H10N2O2S/c1-5-2-3-6(8)7(4-5)12(9,10)11/h2-4H,8H2,1H3,(H2,9,10,11)
• InChI Key： GKTVIFGJASUBGA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1N)(N)(=O)=O

Computed Properties

• Exact Mass: 186.04600
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• PSA: 94.56000
• LogP: 2.58690

Additional information on 2-amino-5-methylbenzene-1-sulfonamide

2-Amino-5-methylbenzene-1-sulfonamide (CAS No. 609-55-2): Properties, Applications, and Industry Insights

2-Amino-5-methylbenzene-1-sulfonamide (CAS No. 609-55-2), also known as 5-methyl-2-aminobenzenesulfonamide, is a specialized organic compound with significant applications in pharmaceutical and chemical research. This sulfonamide derivative has garnered attention due to its unique structural properties and versatility in synthesis. The compound's molecular formula is C₇H₁₀N₂O₂S, featuring an amino group and a sulfonamide moiety attached to a methyl-substituted benzene ring.

The growing interest in sulfonamide-based compounds like 2-amino-5-methylbenzene-1-sulfonamide stems from their role as intermediates in drug development. Researchers frequently search for "sulfonamide derivatives in medicine" or "CAS 609-55-2 applications," reflecting the compound's relevance in antimicrobial and anti-inflammatory agent synthesis. Its structural features make it valuable for designing molecules with targeted biological activity, particularly in addressing antibiotic resistance—a hot topic in modern pharmacology.

From a chemical perspective, 2-amino-5-methylbenzene-1-sulfonamide exhibits moderate solubility in polar organic solvents while being less soluble in water. This property influences its purification methods and handling procedures in laboratory settings. The compound's stability under normal conditions makes it suitable for various synthetic transformations, a fact often queried in searches like "stability of 5-methyl-2-aminobenzenesulfonamide" or "handling CAS 609-55-2."

In industrial applications, this compound serves as a building block for more complex molecules. The pharmaceutical sector particularly values sulfonamide intermediates for creating drugs with improved bioavailability. Current market trends show increased demand for specialized intermediates, with many manufacturers optimizing synthesis routes for 2-amino-5-methylbenzene-1-sulfonamide to meet research and production needs.

Environmental and safety considerations for 609-55-2 follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, proper ventilation and personal protective equipment are recommended—a point emphasized in safety data sheets and frequently asked by researchers investigating "2-amino-5-methylbenzene-1-sulfonamide safety."

The analytical characterization of 2-amino-5-methylbenzene-1-sulfonamide typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods verify purity and identity, crucial for research applications. Quality control remains paramount, as evidenced by search queries about "CAS 609-55-2 purity standards" and "analytical methods for sulfonamide derivatives."

Future research directions for 5-methyl-2-aminobenzenesulfonamide may explore its potential in novel therapeutic areas or as a component in advanced material science. The compound's molecular architecture offers opportunities for structural modification, aligning with current interests in personalized medicine and targeted drug delivery systems—topics dominating scientific discussions and search trends.

For researchers and industry professionals, understanding the commercial availability of 2-amino-5-methylbenzene-1-sulfonamide remains important. The compound is typically supplied by specialty chemical manufacturers with varying purity grades, from technical to pharmaceutical standards. Procurement considerations often include questions about "CAS 609-55-2 suppliers" and "bulk pricing for sulfonamide intermediates," reflecting practical industry concerns.

In conclusion, 2-amino-5-methylbenzene-1-sulfonamide (CAS No. 609-55-2) represents an important chemical entity with diverse applications. Its role as a research tool and pharmaceutical intermediate continues to evolve, driven by advancements in medicinal chemistry and the ongoing need for novel therapeutic compounds. The sustained interest in this sulfonamide derivative underscores its significance in both academic and industrial chemical landscapes.